(3R,4S)-Tofacitinib
(3R,4S)-Tofacitinib
(3r,4s)-Tofacitinib is a N-acylpiperidine.
Brand Name:
Vulcanchem
CAS No.:
1092578-46-5
VCID:
VC0001714
InChI:
InChI=1S/C16H20N6O/c1-11-5-8-22(14(23)3-6-17)9-13(11)21(2)16-12-4-7-18-15(12)19-10-20-16/h4,7,10-11,13H,3,5,8-9H2,1-2H3,(H,18,19,20)/t11-,13-/m0/s1
SMILES:
CC1CCN(CC1N(C)C2=NC=NC3=C2C=CN3)C(=O)CC#N
Molecular Formula:
C16H20N6O
Molecular Weight:
312.37 g/mol
(3R,4S)-Tofacitinib
CAS No.: 1092578-46-5
Cat. No.: VC0001714
Molecular Formula: C16H20N6O
Molecular Weight: 312.37 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (3r,4s)-Tofacitinib is a N-acylpiperidine. |
|---|---|
| CAS No. | 1092578-46-5 |
| Molecular Formula | C16H20N6O |
| Molecular Weight | 312.37 g/mol |
| IUPAC Name | 3-[(3R,4S)-4-methyl-3-[methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino]piperidin-1-yl]-3-oxopropanenitrile |
| Standard InChI | InChI=1S/C16H20N6O/c1-11-5-8-22(14(23)3-6-17)9-13(11)21(2)16-12-4-7-18-15(12)19-10-20-16/h4,7,10-11,13H,3,5,8-9H2,1-2H3,(H,18,19,20)/t11-,13-/m0/s1 |
| Standard InChI Key | UJLAWZDWDVHWOW-AAEUAGOBSA-N |
| Isomeric SMILES | C[C@H]1CCN(C[C@@H]1N(C)C2=NC=NC3=C2C=CN3)C(=O)CC#N |
| SMILES | CC1CCN(CC1N(C)C2=NC=NC3=C2C=CN3)C(=O)CC#N |
| Canonical SMILES | CC1CCN(CC1N(C)C2=NC=NC3=C2C=CN3)C(=O)CC#N |
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